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Compound of Interest

Compound Name: Acid Blue 45

Cat. No.: B039380

An In-depth Technical Guide to Acid Blue 45

Introduction

Acid Blue 45, also known by its Colour Index name C.I. 63010, is a synthetic anionic dye
belonging to the anthraquinone class.[1][2] It is characterized by its vibrant blue color and is
utilized in a variety of industrial and scientific applications.[3] This document provides a
comprehensive overview of its molecular structure, chemical properties, synthesis, and key
applications, with a focus on technical details relevant to researchers and professionals in drug
development and related scientific fields.

Molecular Structure and Chemical Formula

Acid Blue 45 is a disodium salt of 4,8-diamino-1,5-dihydroxy-9,10-dioxoanthracene-2,6-
disulfonic acid.[1][4] The core of the molecule is an anthraquinone structure, which is a tricyclic
aromatic ketone. The characteristic blue color arises from the specific arrangement of
substituents on this core, including amino (-NH2), hydroxyl (-OH), and sulfonic acid (-SO3H)
groups, which act as chromophores and auxochromes. The presence of two sulfonate groups
ensures its solubility in water.

The chemical structure of Acid Blue 45 is depicted below:

Caption: Molecular structure of Acid Blue 45.

Physicochemical Properties
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A summary of the key quantitative data for Acid Blue 45 is presented in the table below. This
data is essential for its application in various experimental and industrial settings.

Property Value Reference

disodium;4,8-diamino-1,5-
dihydroxy-9,10-

IUPAC Name ]
dioxoanthracene-2,6-
disulfonate
C.l. 63010, Acid Brilliant Blue
Synonyms
B, Fast Blue B
CAS Number 2861-02-1
Molecular Formula C14HsN2Na2010S2
Molecular Weight 474.33 g/mol
Dark purple-brown or blue
Appearance
powder
Melting Point >300 °C
Soluble in water, slightly
B soluble in ethanol. Insoluble in
Solubility
acetone, benzene, and carbon
tetrachloride.
Exact Mass 473.941559 Da

Topological Polar Surface Area 258 A2

XLogP3 2.1698

Experimental Protocols
Synthesis of Acid Blue 45

The manufacturing process for Acid Blue 45 typically involves a multi-step chemical synthesis
starting from 1,5-dihydroxyanthraquinone. The general workflow is outlined below.
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Caption: General synthesis workflow for Acid Blue 45.

1. Sulfonation: The precursor, 1,5-dihydroxyanthraguinone, undergoes sulfonation. This is
typically achieved by reacting it with sulfuric acid. The molar ratio of the anthraquinone
precursor to sulfuric acid is generally maintained between 1:2 and 1:3.

2. Nitration: Following sulfonation, the intermediate product is nitrated to introduce nitro (-NO2)
groups at the 4 and 8 positions of the anthraquinone core. This reaction is typically carried out
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using nitric acid, with a molar ratio of the sulfonated intermediate to nitric acid in the range of
1:1.5to 1:2.

3. Reduction: The final step in the synthesis is the reduction of the two nitro groups to primary
amino groups (-NHz). This is a critical step that forms the chromophore responsible for the
dye's blue color. A common reducing agent for this step is sodium sulfide, often used in a molar
ratio of approximately 1:3 with the nitrated intermediate.

4. Purification: The crude product is then purified, typically by salting out, followed by filtration,
drying, and crushing to obtain the final powdered dye.

Structural Elucidation

Advanced spectroscopic techniques are employed to confirm the molecular structure of Acid
Blue 45.

Acid Blue 45 Sample

NMR Spectroscopy
(*H and 13C)

UV-Vis Spectroscopy

Core Structure and Maximum Absorbance (Amax)
Substituent Placement ~590 nm (Blue Color)

Verified Molecular Structure

Click to download full resolution via product page
Caption: Analytical workflow for structural elucidation.

* Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are utilized to
confirm the anthraquinone core structure and the precise positions of the amino, hydroxyl,
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and sulfonic acid functional groups.

o UV-Visible (UV-Vis) Spectroscopy: This technique is used to determine the characteristic
absorbance of the dye. Acid Blue 45 typically exhibits a maximum absorbance (Amax) at
approximately 590 nm, which is responsible for its blue appearance.

Applications in Research and Industry

Acid Blue 45 is a versatile dye with a range of applications:

o Textile Industry: It is widely used for dyeing natural protein fibers such as wool and silk, as
well as synthetic polyamides like nylon.

» Biological Staining: In life sciences, it serves as a stain in histology and
immunohistochemistry. It is particularly useful for demonstrating amyloid deposits in tissues
when used in combination with other dyes.

o Biochemical Assays: It can be used as a fluorescent indicator and as a stain for visualizing
proteins, DNA, and RNA in gel electrophoresis.

» Materials Science: Researchers use Acid Blue 45 as a model compound to study dyeing
kinetics, adsorption isotherms on polyamide and wool fibers, and in wastewater treatment
processes to test removal efficacy.

o Other Applications: It is also used in the manufacturing of paper, leather, soaps, and
cosmetics, and its heavy metal salts can be used as organic pigments in inks.

Structure-Property Relationships

The functional groups on the Acid Blue 45 molecule are directly responsible for its key
properties.
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Caption: Relationship between structure and properties.

¢ Color: The combination of the anthraquinone core with the electron-donating amino (-NHz)
and hydroxyl (-OH) groups creates the chromophoric system responsible for absorbing light
in the yellow-orange region of the spectrum, resulting in the observed blue color.

¢ Solubility: The two sodium sulfonate (-SOsNa) groups are highly polar, rendering the dye
soluble in water, which is crucial for most of its dyeing and staining applications.

¢ Binding: The polar functional groups, including -OH, -NHz, and -SOsNa, can interact with
polar groups present in substrates like polyamide fibers (e.g., -NHz and -COOH end-groups,
and amide -NH-CO- groups) through electrostatic interactions, hydrogen bonding, and van
der Waals forces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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